Ethyl 2-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]oxy}acetate

• IUPAC Name: ethyl 2-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]oxyacetate
• InChI: InChI=1S/C17H16ClN3O3/c1-3-23-16(22)10-24-15-8-11(2)19-17-20-14(9-21(15)17)12-4-6-13(18)7-5-12/h4-9H,3,10H2,1-2H3
• InChI Key: MCHZCWQKCFZLKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=NC2=NC(=CN12)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H16ClN3O3
• Molecular Weight: 345.8 g/mol

Description

Ethyl 2-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]oxy}acetate is a chemical compound with the molecular formula C17H16ClN3O3 and a molecular weight of 345.78024. It is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor.

Scientific Research Applications

Synthesis Techniques and Catalysis

• Ethyl 2-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]oxy}acetate and similar compounds are used in advanced synthesis techniques. For instance, ionic liquids like 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) have been utilized as effective catalysts in the synthesis of imidazoles, demonstrating advantages such as high yields and simplicity of methodology (Zang et al., 2010).

Anticancer Research

• Compounds structurally related to Ethyl 2-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]oxy}acetate have been investigated in anticancer research. For example, a study described a voltammetric method for determining a new anticancer prodrug, ethyl [4-oxo-8-(3-chlorophenyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-3-yl]acetate, in serum (Stępniowska et al., 2017).

Crystallography and Molecular Structure Analysis

• The molecular structure and crystallography of related compounds, such as ethyl 2-[1-(4-chlorophenyl)-2,5-dioxo-1,2,3,5-tetrahydroimidazo[1′,2′:1,2]pyrimidino[5,4-b][1]benzofuran-3-yl]acetate, have been analyzed to understand their physical and chemical properties. These studies contribute to the broader understanding of similar chemical structures (Hu et al., 2007).

Agricultural Applications

• Certain derivatives of similar compounds have been investigated for their applications in agriculture. For instance, ethyl 5-(4-chlorophenyl)-2H-tetrazole-2-acetate has been studied for its effect on branching in deciduous tree fruit nursery stock, highlighting potential applications in horticulture (Larsen, 1979).

Molluscicidal Properties

• Research on thiazolo[5,4-d]pyrimidines, which are structurally related to the specified compound, has revealed potential molluscicidal properties. These findings could have implications for controlling snail populations in certain environments (El-bayouki & Basyouni, 1988).

Chemical Synthesis and Reactivity

• The compound has been involved in studies related to the synthesis and reactivity of various heterocyclic compounds. These studies contribute to the field of organic chemistry by exploring new synthetic pathways and understanding the reactivity of different functional groups (Campaigne et al., 1979).

Medicinal Chemistry

• Research into compounds with similar structures has included the exploration of their potential in medicinal chemistry, particularly in the development of new pharmaceuticals with antimicrobial and anti-inflammatory properties (Rajanarendar et al., 2012).